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Cat. No.: B3054202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of

unsaturated ketones utilizing Grignard reagents. Two primary methodologies are covered: the

Weinreb ketone synthesis for a controlled reaction pathway, and the conjugate addition of

Grignard reagents to α,β-unsaturated carbonyl compounds, a powerful tool for carbon-carbon

bond formation.

Weinreb Ketone Synthesis of Unsaturated Ketones
The Weinreb ketone synthesis is a highly reliable method for the preparation of ketones,

including α,β-unsaturated ketones, from carboxylic acid derivatives. A key feature of this

method is the use of an N-methoxy-N-methylamide (Weinreb amide), which forms a stable

chelated intermediate upon reaction with a Grignard reagent. This stability prevents the

common problem of over-addition to form a tertiary alcohol, thus ensuring a high yield of the

desired ketone.[1]

Signaling Pathway and Mechanism
The reaction proceeds through a nucleophilic acyl substitution mechanism. The Grignard

reagent adds to the carbonyl carbon of the Weinreb amide to form a stable tetrahedral

intermediate. This intermediate is stabilized by chelation of the magnesium atom between the

carbonyl oxygen and the methoxy oxygen. Subsequent acidic workup hydrolyzes this

intermediate to yield the ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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